Cas no 917955-71-6 (3-(Ethoxycarbonyl)oct-7-enoate)
917955-71-6 structure
Product Name:3-(Ethoxycarbonyl)oct-7-enoate
CAS No:917955-71-6
MF:C11H17O4
MW:213.250283956528
CID:781327
Update Time:2023-08-03
3-(Ethoxycarbonyl)oct-7-enoate Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, 2-(4-penten-1-yl)-, 1-ethyl ester
- 3-ethoxycarbonyloct-7-enoate
- 3-(Ethoxycarbonyl)oct-7-enoate
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- Inchi: 1S/C11H18O4/c1-3-5-6-7-9(8-10(12)13)11(14)15-4-2/h3,9H,1,4-8H2,2H3,(H,12,13)/p-1
- InChI Key: NKSPWQVVNHQYJM-UHFFFAOYSA-M
- SMILES: O(CC)C(C(CC(=O)[O-])CCCC=C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 217
- Topological Polar Surface Area: 66.4
3-(Ethoxycarbonyl)oct-7-enoate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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